2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide, also known as PTBA, is a synthetic compound that has been studied for its potential applications in a variety of fields, including scientific research, laboratory experiments, and drug development. PTBA is a derivative of benzothiadiazine, and its structure consists of a thiadiazine ring connected to a phenoxyacetamide group. It is a white crystalline solid, with a melting point of 137-139°C. PTBA has been studied for its potential as an inhibitor of cytochrome P450 enzymes, as well as for its ability to interact with certain proteins.
Mechanism of Action
The mechanism of action of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is not fully understood. However, it is believed that 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is able to interact with the active site of cytochrome P450 enzymes, leading to the inhibition of their activity. It is also thought that 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is able to bind to certain proteins, leading to changes in their structure and function.
Biochemical and Physiological Effects
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of cytochrome P450 enzymes, which can lead to changes in the metabolism of drugs and other compounds. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has also been found to interact with certain proteins, leading to changes in their structure and function.
Advantages and Limitations for Lab Experiments
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has several advantages for use in laboratory experiments. It is a relatively inexpensive compound, and it is easy to synthesize from readily available starting materials. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is also relatively stable, and it can be stored for long periods of time without significant degradation. However, 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide is a potent inhibitor of cytochrome P450 enzymes, and this can lead to unexpected results in certain experiments.
Future Directions
There are several potential future directions for the study of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide. One area of research is to further investigate the mechanism of action of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide and its interactions with proteins. Additionally, further research could be conducted to explore the potential therapeutic applications of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide, such as its use as an inhibitor of cytochrome P450 enzymes. Finally, further research could be conducted to investigate the potential side effects of 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide on biochemical and physiological processes.
Synthesis Methods
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide can be synthesized from the reaction of 4-phenoxyphenylacetamide and 2-chloro-1,1-dioxo-1lambda6,2,4-benzothiadiazine. This reaction is carried out in a solvent such as dichloromethane at a temperature of 80-90°C. The reaction is followed by column chromatography to isolate the desired product, 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide.
Scientific Research Applications
2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has been studied for its potential applications in scientific research. It has been shown to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. 2-(1,1-dioxo-2H-1lambda6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide has also been used as a tool to study the interaction of proteins with small molecules, as well as to investigate the mechanism of action of certain drugs.
properties
IUPAC Name |
2-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O4S/c25-21(14-20-23-18-8-4-5-9-19(18)29(26,27)24-20)22-15-10-12-17(13-11-15)28-16-6-2-1-3-7-16/h1-13H,14H2,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AFVJALXTANHZLI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)NC(=O)CC3=NS(=O)(=O)C4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,1-dioxido-2H-1,2,4-benzothiadiazin-3-yl)-N-(4-phenoxyphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.